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Compound of Interest

Compound Name: 2-Chloro-5-nitroaniline

Cat. No.: B146338

An In-depth Technical Guide to the Hazards and Safety Precautions for 2-Chloro-5-
nitroaniline

This guide provides comprehensive safety and handling information for 2-Chloro-5-
nitroaniline (CAS No. 6283-25-6), tailored for researchers, scientists, and drug development
professionals. The following sections detail the toxicological properties, physicochemical
characteristics, and essential safety protocols required for the safe handling and use of this
compound.

Hazard Identification and Classification

2-Chloro-5-nitroaniline is classified as a highly hazardous substance. Exposure through oral,
dermal, or inhalation routes can be fatal.[1][2][3] It may also cause damage to organs,
specifically the blood and hematopoietic system, through prolonged or repeated exposure.[4][5]
The compound is recognized as a combustible dust, which may form explosive mixtures with
air.[4][6] Furthermore, it is toxic to aquatic life with long-lasting effects.[2][3][4]

GHS Classification Summary Table
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 2 H300: Fatal if swallowed

Acute Toxicity, Dermal 1 H310: Fatal in contact with skin
Acute Toxicity, Inhalation 2 H330: Fatal if inhaled

» o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure

Hazardous to the Aquatic H411: Toxic to aquatic life with

Environment, Long-Term long lasting effects

Signal Word: Danger

Hazard Pictograms:

o Skull and Crossbones (GHS06)
e Health Hazard (GHSO08)

e Environment (GHS09)

Physicochemical and Toxicological Properties

Understanding the fundamental properties of 2-Chloro-5-nitroaniline is critical for safe
handling and experimental design.

Table 1: Physicochemical Properties of 2-Chloro-5-nitroaniline
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Property Value Reference(s)
CAS Number 6283-25-6 [4][5]
Molecular Formula CeHsCIN202 [41[7]
Molecular Weight 172.57 g/mol [51[7]
Appearance Light yellow to amber to dark 71
green powder or crystal

Melting Point 118-121 °C [4]

Boiling Point 314.6 °C at 760 mmHg [4]

Flash Point 144.1 °C [4]

Vapor Pressure

4.85 x 10~4 mm Hg at 25 °C

(estimated)

[1]14]

Autoignition Temperature

200 °C /392 °F

[5]

Solubility

Soluble in Acetone, Ether,
Ethanol.[8] Also soluble in N-
methylpyrrolidone (NMP), 2-
butanone, 1,4-dioxane, ethyl
acetate, acetonitrile, and

toluene.[9]

[8]1°]

LogP (n-octanol/water)

2.93

[4]

Table 2: Toxicological Data for 2-Chloro-5-nitroaniline
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Endpoint Species

Value

Classification

Reference(s)
Note

LDso (Oral) Rat

2015 mg/kg

This value
corresponds to
GHS Category
4/5, which is
inconsistent with
the official GHS
classification of
Category 2
("Fatal if
swallowed"). The Bl
classification
may be based on
other data; users
should handle
with extreme
caution based on
the official

classification.

LDso (Dermal) Rabbit

>2000 mg/kg

This value [10]
corresponds to
GHS Category 5
or unclassified,
which is
inconsistent with
the official GHS
classification of
Category 1
("Fatal in contact
with skin"). The
classification
may be based on
other data; users

should handle

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC109575000&productDescription=2-CHLORO-5-NITROANILINE%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0595-0005/attachment_7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

with extreme

caution.
Classified as
) No quantitative GHS Category 2
LCso (Inhalation) - ] ) ] [3][5]
data available ("Fatal if

inhaled").

Aromatic amines

are known to

_ Blood, cause
Primary Target o )
- Hematopoietic methemoglobine  [1][5]
Organs ) )
System, Liver mia and are

potential

hepatotoxins.
Ecotoxicity EC50=16.9 5]
(Microtox) mg/L (5 min)

Suggests a low
Bioaccumulation potential for
Factor (BCF, Fish 10 bioconcentration [2]
est.) in aquatic

organisms.

Mechanism of Toxicity: Aromatic Amine-Induced
Methemoglobinemia

A primary toxic effect of 2-chloro-5-nitroaniline, like other aromatic amines, is the induction of
methemoglobinemia.[1][11] This condition arises from the oxidation of ferrous iron (Fe2*) in
hemoglobin to ferric iron (Fe3*), rendering it incapable of transporting oxygen.[12][13] The
process is initiated by metabolic activation of the amine in the body, primarily by cytochrome
P450 enzymes in the liver, to form an N-hydroxylamine metabolite. This metabolite enters red
blood cells and initiates a damaging redox cycle.[14]
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Systemic Metabolism (Liver)

2-Chloro-5-nitroaniline
(Parent Compound)

Abgorption & Metabolism

Cytochrome P450

(N-hydroxylation)

Enters Circulation

Red Blood Cell
Arylhydroxylamine Oxyhemoglobin
(Metabolite) (Hb-Fe2*+-0O2)

A

Oxidized Co-oxidation

I
:Redox Cycling
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I
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Intermediate

Methemoglobin
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Result:
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NADPH-Dependent
Reductase
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1. Risk Assessment
(Review SDS, Designate Area)

2. Engineering Controls 3. Personal Protective Equipment Emergency Preparedness
(Use Fume Hood / Ventilated Enclosure) (Gloves, Goggles, Lab Coat) (Spill Kit & First Aid Ready)

4. Weighing Protocol
(Use Tare Method, Minimize Dust)

5. Experimental Use
(All manipulations in hood)

6. Decontamination
(Wipe surfaces with appropriate solvent)

7. Waste Disposal
(Segregate as Acute Hazardous Waste)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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